Cas no 7233-85-4 (2-phenylpropanoate)

• Product Name: 2-phenylpropanoate
• CAS No: 7233-85-4
• MF: C₉H₉O₂
• MW: 149.166562795639
• CID: 1754760
• PubChem ID: 5249702
• Update Time: 2025-04-21

2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2-phenylpropanoate
• Phenylpropanoate
• YPGCWEMNNLXISK-UHFFFAOYSA-M
• 7233-85-4
• DTXSID10413208
• CHEBI:177275
• AKOS024437781
• Benzeneacetic acid, I+/--methyl-, ion(1-)
• 39192-74-0
• A800386
• DTXSID601284760
• 2-Phenylpropionate
• 2-methyl-2-phenylacetate

• Inchi： 1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)/p-1
• InChI Key： YPGCWEMNNLXISK-UHFFFAOYSA-M
• SMILES： [O-]C(C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 149.06027
• Monoisotopic Mass: 149.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 261°C at 760 mmHg
• Flash Point: 154.3°C
• PSA: 40.13